1-(4-Nonylbenzyl)pyrrolidin-3-ylphosphonic acid

• CAS No.: 570423-38-0
• Molecular Formula: C20H34NO3P
• Molecular Weight: 367.5 g/mol
• IUPAC Name: [1-[(4-nonylphenyl)methyl]pyrrolidin-3-yl]phosphonic acid
• InChI: InChI=1S/C20H34NO3P/c1-2-3-4-5-6-7-8-9-18-10-12-19(13-11-18)16-21-15-14-20(17-21)25(22,23)24/h10-13,20H,2-9,14-17H2,1H3,(H2,22,23,24)
• InChI Key: PRUUCTGBHIGGOH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=CC=C(C=C1)CN2CCC(C2)P(=O)(O)O

Description

1-(4-Nonylbenzyl)pyrrolidin-3-ylphosphonic acid is a useful research compound. Its molecular formula is C20H34NO3P and its molecular weight is 367.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 67 mg (0.16 mmol) of (R/S)-1-(4-nonylbenzyl)-pyrrolidin-3-ylphosphonic acid, diethyl ester (from Step C) in 1 mL of acetonitrile was treated with 0.094 mL (0.71 mmol) of bromotrimethylsilane. The reaction was allowed to stir at 80° C. for 1 h. The reaction was quenched with MeOH and concentrated several times from MeOH. The residue was purified by LC-2 to afford 27 mg (46%) of the title compound: ESI-MS 368 (M+H); LC-1: 3.1 min.